N-(5-chloro-2-methoxyphenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide
• InChI: InChI=1S/C15H18ClN3O4/c1-3-18-6-7-19(15(22)14(18)21)9-13(20)17-11-8-10(16)4-5-12(11)23-2/h4-5,8H,3,6-7,9H2,1-2H3,(H,17,20)
• InChI Key: RHNPSKBFFRXZGS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CC(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C15H18ClN3O4
• Molecular Weight: 339.77 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide, also known as CEP-26401, is a novel small molecule that has shown promising results in scientific research. This compound belongs to the class of piperazine-based compounds and has been synthesized using various methods.

Scientific Research Applications

Given the lack of direct matches, I can provide a general overview based on the type of research applications typically associated with compounds of this nature:

Environmental Impact and Metabolism

• Herbicide Efficacy and Distribution : Research on chloroacetamide herbicides, including acetochlor and metolachlor, focuses on their use in agriculture, their effectiveness against weeds, and their environmental distribution. These studies are crucial for understanding how such compounds behave in various environmental compartments, including soil, water, and air (Coleman et al., 2000).

• Metabolic Pathways : The metabolism of chloroacetamide herbicides in human and rat liver microsomes has been extensively studied to understand how these compounds are processed biologically and their potential impacts on health. This includes the investigation of specific cytochrome P450 isoforms responsible for their metabolism (Coleman et al., 2000).

Chemical and Biological Interactions

• Soil and Plant Interaction : Studies on the reception and activity of chloroacetamide herbicides in relation to wheat straw and irrigation reveal insights into how agricultural practices and residue management impact the efficacy and environmental fate of these compounds (Banks & Robinson, 1986).

• Antidote Effects on Herbicide Action : Research into the effects of herbicide antidotes on nonprotein thiol content and glutathione S-transferase activity provides a biochemical perspective on how certain additives can mitigate the phytotoxic effects of herbicides, potentially reducing their environmental impact (Gronwald et al., 1987).